Cas no 90040-39-4 (Benzenamine, 5-chloro-4-[(4-chloro-1-naphthalenyl)oxy]-2-methyl-)

Benzenamine, 5-chloro-4-[(4-chloro-1-naphthalenyl)oxy]-2-methyl- structure
90040-39-4 structure
Product Name:Benzenamine, 5-chloro-4-[(4-chloro-1-naphthalenyl)oxy]-2-methyl-
CAS No:90040-39-4
MF:C17H13Cl2NO
MW:318.197222471237
CID:795729
PubChem ID:13246015
Update Time:2025-04-19

Benzenamine, 5-chloro-4-[(4-chloro-1-naphthalenyl)oxy]-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 5-chloro-4-[(4-chloro-1-naphthalenyl)oxy]-2-methyl-
    • 5-chloro-4-(4-chloronaphthalen-1-yl)oxy-2-methylaniline
    • 5-Chloro-4-[(4-chloronaphthalen-1-yl)oxy]-2-methylaniline
    • DTXSID80531701
    • 90040-39-4
    • SCHEMBL10962726
    • Inchi: 1S/C17H13Cl2NO/c1-10-8-17(14(19)9-15(10)20)21-16-7-6-13(18)11-4-2-3-5-12(11)16/h2-9H,20H2,1H3
    • InChI Key: CJMCPWZBKQXHRM-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C2=CC=CC=C21)OC1=C(C=C(C(C)=C1)N)Cl

Computed Properties

  • Exact Mass: 317.0374194g/mol
  • Monoisotopic Mass: 317.0374194g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 354
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 35.2Ų
Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk